Cas no 69657-65-4 (6-Benzoxazolamine, 2-(4-bromophenyl)-)
69657-65-4 structure
Product Name:6-Benzoxazolamine, 2-(4-bromophenyl)-
CAS No:69657-65-4
MF:C13H9BrN2O
MW:289.127362012863
CID:1738471
PubChem ID:39112073
Update Time:2025-04-21
6-Benzoxazolamine, 2-(4-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzoxazolamine, 2-(4-bromophenyl)-
- 2-(4-bromophenyl)-6-Benzoxazolamine
- 2-(4-bromophenyl)-1,3-benzoxazol-6-amine
- DA-28269
- 69657-65-4
- MFCD00477431
- AKOS005201012
- 2-(4-Bromo-phenyl)-benzooxazol-6-ylamine
- SCHEMBL4147179
- CHEMBL470920
- 2-(4-bromophenyl)benzo[d]oxazol-6-amine
-
- Inchi: 1S/C13H9BrN2O/c14-9-3-1-8(2-4-9)13-16-11-6-5-10(15)7-12(11)17-13/h1-7H,15H2
- InChI Key: MQVRBXUNADWMPU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=NC2C=CC(=CC=2O1)N
Computed Properties
- Exact Mass: 287.98987
- Monoisotopic Mass: 287.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.05
6-Benzoxazolamine, 2-(4-bromophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629203-10g |
2-(4-Bromophenyl)benzo[d]oxazol-6-amine |
69657-65-4 | 98% | 10g |
¥16327.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629203-25g |
2-(4-Bromophenyl)benzo[d]oxazol-6-amine |
69657-65-4 | 98% | 25g |
¥26124.00 | 2024-05-03 |
6-Benzoxazolamine, 2-(4-bromophenyl)- Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
69657-65-4 (6-Benzoxazolamine, 2-(4-bromophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk